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For Researchers, Scientists, and Drug Development Professionals

Introduction
Histone deacetylases (HDACs) are crucial enzymes that regulate gene expression in

eukaryotic organisms, including fungi, by modifying the acetylation state of histones and other

proteins.[1][2][3] Inhibition of HDACs has emerged as a promising strategy for the development

of novel antifungal agents.[4][5] Hdac-IN-87 is a nonselective HDAC inhibitor that has

demonstrated fungicidal activity against economically important plant pathogenic rust fungi,

Puccinia sorghi (common rust of maize) and Phakopsora pachyrhizi (Asian soybean rust).[2][6]

These application notes provide detailed protocols for testing the in vitro fungicidal activity of

Hdac-IN-87 against these pathogens.

Mechanism of Action of HDAC Inhibitors in Fungi
HDAC inhibitors function by binding to the active site of HDAC enzymes, thereby preventing

the removal of acetyl groups from lysine residues on histone tails and other non-histone

proteins.[1] This leads to a state of hyperacetylation, which in turn alters chromatin structure

and modulates the transcription of various genes.[2][3] In fungi, this can disrupt essential

cellular processes, including growth, development, and virulence, ultimately leading to fungal

cell death.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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